Cas no 2171791-40-3 (5-pentyl-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-pentyl-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2171791-40-3
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6097549
• PubChem ID: 165603552
• Update Time: 2025-07-02

5-pentyl-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-pentyl-1,9-dioxa-4-azaspiro5.5undecane
• 5-pentyl-1,9-dioxa-4-azaspiro[5.5]undecane
• 2171791-40-3
• EN300-1641266

• Inchi： 1S/C13H25NO2/c1-2-3-4-5-12-13(16-11-8-14-12)6-9-15-10-7-13/h12,14H,2-11H2,1H3
• InChI Key： DSZYTYBVKUFIAB-UHFFFAOYSA-N
• SMILES： O1CCNC(CCCCC)C21CCOCC2

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-pentyl-1,9-dioxa-4-azaspiro5.5undecane

Professional Introduction to Compound with CAS No. 2171791-40-3 and Product Name: 5-pentyl-1,9-dioxa-4-azaspiro5.5undecane

The compound with the CAS number 2171791-40-3 and the product name 5-pentyl-1,9-dioxa-4-azaspiro5.5undecane represents a fascinating molecule in the realm of chemical and pharmaceutical research. This spirocyclic ether azine derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The spirocyclic framework, characterized by the fusion of an oxygen-containing heterocycle with an azine ring, introduces a high degree of conformational flexibility, which is often exploited in drug design to enhance binding affinity and selectivity.

One of the most intriguing aspects of 5-pentyl-1,9-dioxa-4-azaspiro5.5undecane is its ability to serve as a scaffold for developing novel therapeutic agents. The presence of both oxygen and nitrogen heteroatoms in its structure allows for diverse interactions with biological targets, including enzymes and receptors. This dual functionality has been leveraged in recent studies to explore its potential as a precursor for kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

Recent advancements in computational chemistry have further highlighted the significance of 5-pentyl-1,9-dioxa-4-azaspiro5.5undecane as a privileged scaffold. Molecular docking studies have demonstrated that this compound can effectively bind to the active sites of several protein targets, including those involved in metabolic pathways and signal transduction. These findings align with the growing interest in spirocyclic compounds, which are known for their ability to mimic natural products and exhibit potent biological activity.

The structural motif of 5-pentyl-1,9-dioxa-4-azaspiro5.5undecane also makes it an attractive candidate for further derivatization. By introducing modifications such as halogen atoms or other functional groups, researchers can fine-tune its pharmacological properties. For instance, halogenated derivatives have shown enhanced binding affinity to certain enzymes, making them promising candidates for drug development. This adaptability underscores the compound's versatility and its potential to address unmet medical needs.

In addition to its pharmaceutical applications, 5-pentyl-1,9-dioxa-4-azaspiro5.5undecane has shown promise in materials science. Its unique structural features contribute to its solubility and stability, making it suitable for use in organic electronics and polymer chemistry. The spirocyclic core provides a rigid yet flexible backbone that can be integrated into advanced materials without compromising performance.

The synthesis of 5-pentyl-1,9-dioxa-4-azaspiro5.5undecane presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires precise control during formation to ensure high yield and purity. However, recent innovations in catalytic methods have made it possible to construct such complex molecules with greater efficiency than ever before. These advancements not only facilitate the production of this compound but also open up new avenues for exploring related scaffolds.

From a regulatory perspective, 2171791-40-3 is classified as a research chemical intended for laboratory use only. This classification ensures that it is accessible to academic and industrial researchers who can conduct studies under controlled conditions without raising safety concerns associated with other chemical categories such as hazardous or controlled substances.

The future prospects of 5-pentyl-1,9-dioxa-4-azaspiro5.5undecane are vast and multifaceted. Ongoing research is exploring its potential in various therapeutic areas, including oncology, neurology, and infectious diseases. The compound's unique structural features make it a valuable tool for developing next-generation drugs that can overcome current limitations such as drug resistance and side effects.

In conclusion,2171791-40-3and 5-pentyl-1,9-dioxa-4-azaspiro5.5undecane represent a significant advancement in chemical research with implications for both pharmaceuticals and materials science. Its structural complexity, biological activity, and synthetic accessibility make it a cornerstone compound worthy of further investigation by researchers around the world.